N-(4-(6-(4-methylpiperidin-1-yl)pyridazin-3-yl)phenyl)thiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(4-(6-(4-methylpiperidin-1-yl)pyridazin-3-yl)phenyl)thiophene-2-carboxamide” is a chemical compound with the molecular formula C23H26N4O2S . It is a synthesized compound that has been studied and researched for its potential applications in various scientific fields.
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a pyridazin-3-yl group attached to a 4-methylpiperidin-1-yl group . The molecules are connected by N–H…O and N–H…N hydrogen bonds between amine and amide, and amide and pyrimidine atoms .Physical and Chemical Properties Analysis
This compound has a molecular weight of 422.55 . It has 6 hydrogen bond acceptors, 1 hydrogen bond donor, and 5 rotatable bonds . Its partition coefficient (logP) is 5.195, and its distribution coefficient (logD) is 5.189 . Its water solubility (LogSw) is -5.11 .Scientific Research Applications
Synthesis and Antimicrobial Agents
Research has focused on the synthesis of new compounds with potential as antimicrobial agents, leveraging the structural properties of thiophene-2-carboxamide and related derivatives. For instance, compounds synthesized from thiophene derivatives have shown promise in vitro antibacterial and antifungal activities against various pathogens, including Escherichia coli, Staphylococcus aureus, and Candida albicans. These studies highlight the potential of thiophene derivatives in developing new antimicrobial drugs (Desai, Dodiya, & Shihora, 2011).
Heterocyclic Synthesis
Thiophene-2-carboxamide and its derivatives have been utilized in the synthesis of heterocyclic compounds, contributing to pharmaceutical chemistry. For example, the synthesis of novel pyridine and fused pyridine derivatives using thiophene-2-yl-pyridine-3-carbonitrile as a starting material has been reported. These compounds were evaluated for their antimicrobial and antioxidant activities, showcasing their therapeutic potential (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).
Anticancer Activity
Another area of research involves the synthesis of thiophene-2-carboxaldehyde derivatives and their evaluation for anticancer activity. These studies have included optical spectroscopic, anticancer, and docking studies to determine the binding characteristics of these compounds to carrier proteins like Human Serum Albumin (HSA). The results suggest that certain thiophene derivatives could be promising in the development of new anticancer agents (Shareef, Musthafa, Velmurugan, Karthikeyan, Ganesan, Padusha, Musthafa, & Mohamed, 2016).
Enzyme Inhibition
The design and synthesis of pyridazine derivatives acting as enzyme inhibitors, particularly AChE (acetylcholinesterase) inhibitors, have been explored. These studies show how structural modifications of the pyridazine ring can lead to improved inhibitory activity and selectivity, potentially offering new avenues for therapeutic interventions (Contreras, Parrot, Sippl, Rival, & Wermuth, 2001).
Properties
IUPAC Name |
N-[4-[6-(4-methylpiperidin-1-yl)pyridazin-3-yl]phenyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4OS/c1-15-10-12-25(13-11-15)20-9-8-18(23-24-20)16-4-6-17(7-5-16)22-21(26)19-3-2-14-27-19/h2-9,14-15H,10-13H2,1H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGMCYWDDCAUFFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=NN=C(C=C2)C3=CC=C(C=C3)NC(=O)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.